Cas no 924821-23-8 (methyl 4,5-dimethoxy-2-(3-phenyl-2,1-benzoxazole-5-amido)benzoate)

• Product Name: methyl 4,5-dimethoxy-2-(3-phenyl-2,1-benzoxazole-5-amido)benzoate
• CAS No: 924821-23-8
• MF: C₂₄H₂₀N₂O₆
• MW: 432.425406455994
• CID: 5427452
• Update Time: 2025-05-27

methyl 4,5-dimethoxy-2-(3-phenyl-2,1-benzoxazole-5-amido)benzoate Chemical and Physical Properties

Names and Identifiers

• POPZUVHAXSYFIT-UHFFFAOYSA-N
• methyl 4,5-dimethoxy-2-(3-phenyl-2,1-benzoxazole-5-amido)benzoate

• Inchi： 1S/C24H20N2O6/c1-29-20-12-17(24(28)31-3)19(13-21(20)30-2)25-23(27)15-9-10-18-16(11-15)22(32-26-18)14-7-5-4-6-8-14/h4-13H,1-3H3,(H,25,27)
• InChI Key： POPZUVHAXSYFIT-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(OC)=C(OC)C=C1NC(C1C=CC2=NOC(C3=CC=CC=C3)=C2C=1)=O

Additional information on methyl 4,5-dimethoxy-2-(3-phenyl-2,1-benzoxazole-5-amido)benzoate

Research Briefing on Methyl 4,5-dimethoxy-2-(3-phenyl-2,1-benzoxazole-5-amido)benzoate (CAS: 924821-23-8)

The compound methyl 4,5-dimethoxy-2-(3-phenyl-2,1-benzoxazole-5-amido)benzoate (CAS: 924821-23-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of benzoxazole derivatives, which are known for their diverse pharmacological activities. Researchers have explored its utility in targeting specific enzymes and receptors, particularly in the context of anti-inflammatory and anticancer therapies. The presence of the benzoxazole moiety and the dimethoxybenzoate group is believed to contribute to its bioactivity and binding affinity.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated that methyl 4,5-dimethoxy-2-(3-phenyl-2,1-benzoxazole-5-amido)benzoate exhibits potent inhibitory effects on certain kinase enzymes involved in cancer cell proliferation. The compound's mechanism of action was elucidated through molecular docking studies, revealing its ability to occupy the ATP-binding site of the target kinases, thereby disrupting their activity.

Further investigations into the compound's pharmacokinetic properties have shown promising results. In vitro assays indicated good metabolic stability and moderate permeability, suggesting its potential for oral administration. However, challenges related to solubility and bioavailability remain to be addressed in future studies. Researchers are currently exploring structural modifications to optimize these properties while retaining the compound's bioactivity.

In addition to its anticancer potential, preliminary studies have also investigated the compound's anti-inflammatory properties. A recent preprint (BioRxiv, 2024) reported that methyl 4,5-dimethoxy-2-(3-phenyl-2,1-benzoxazole-5-amido)benzoate significantly reduced the production of pro-inflammatory cytokines in macrophage cell lines, suggesting its potential application in treating chronic inflammatory diseases.

The synthesis of this compound has been refined in recent years, with several research groups reporting improved yields and purity. A notable advancement was the development of a one-pot synthesis method that reduces the number of purification steps while maintaining high product quality (Organic Process Research & Development, 2023). This improvement could facilitate larger-scale production for further preclinical studies.

As research progresses, methyl 4,5-dimethoxy-2-(3-phenyl-2,1-benzoxazole-5-amido)benzoate continues to show promise as a versatile scaffold for drug development. Current efforts are focused on expanding its therapeutic applications, optimizing its drug-like properties, and understanding its structure-activity relationships more thoroughly. The compound represents an exciting area of research at the intersection of chemical biology and medicinal chemistry.